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Compound of Interest

Compound Name: Teresina

Cat. No.: B1222245 Get Quote

Disclaimer: The term "Teresina" did not correspond to a recognized chemical substance in our

searches. This guide pertains to Tianeptine, a substance that may be relevant to your inquiry. It

is crucial to verify the identity of the substance you are handling before applying these or any

other safety protocols.

This document provides essential safety and logistical information for the handling of

Tianeptine, targeted at researchers, scientists, and drug development professionals. The

following procedural guidance is designed to answer specific operational questions regarding

personal protective equipment (PPE), handling, storage, and disposal.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Tianeptine and its sodium salt is

provided below. This information is critical for safe handling and experimental design.
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Property Tianeptine Tianeptine Sodium Salt

Molecular Formula C₂₁H₂₅ClN₂O₄S[1] C₂₁H₂₄ClN₂NaO₄S[2][3][4]

Molecular Weight 437.0 g/mol [1] 458.93 g/mol [2][3]

Appearance White Solid[5] White to yellowish powder[2]

Solubility -

Good solubility in water,

DMSO, ethanol, and

methanol[2]

Melting Point 148 °C[1] Not determined[6][7]

Boiling Point 609.2 °C[1] Not determined[6][7]

Storage - 2-8 °C in a desiccated state[2]

Hazard Identification and Personal Protective
Equipment (PPE)
There are inconsistencies in the classification of Tianeptine's hazards across different Safety

Data Sheets (SDS). Some sources classify the substance as not hazardous according to the

Globally Harmonized System (GHS)[3][6]. However, other sources indicate significant hazards,

including acute toxicity if swallowed or in contact with skin, and potential reproductive

toxicity[7]. Given these discrepancies, a cautious approach is strongly recommended.

The following table summarizes the recommended Personal Protective Equipment for handling

Tianeptine, based on a comprehensive review of available safety information.
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PPE Category Recommended Equipment
Rationale and Best
Practices

Eye/Face Protection
Safety glasses with side

shields or goggles[8][9][10]

To prevent eye contact with the

substance.

Skin Protection
Wear protective gloves and a

lab coat[8][9][10]

To prevent skin contact. Nitrile

gloves are a suitable

option[11].

Respiratory Protection

NIOSH/MSHA approved

respirator if exposure limits are

exceeded or irritation is

experienced[8]

To be used in the context of a

comprehensive respiratory

protection program[12]. A well-

ventilated area or a fume hood

should be used.

Operational and Disposal Plans
Proper operational procedures and disposal methods are critical to ensure the safety of

laboratory personnel and the environment.

Handling and Storage:

Handle Tianeptine in a well-ventilated area, preferably in a fume hood[13].

Avoid direct contact with the substance. Do not ingest, inhale, or allow contact with skin or

eyes[13].

Store Tianeptine in a cool, dry place, shielded from light and moisture[10]. The

recommended storage temperature for the sodium salt is 2-8°C in a desiccated state[2].

Keep containers tightly closed when not in use[13].

Maintain thorough records of all transactions and usage of Tianeptine to ensure compliance

with any local regulations[9].

First Aid Measures:
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After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical

attention[3].

After Skin Contact: Wash the affected area with soap and water[8].

After Eye Contact: Rinse opened eyes for several minutes under running water[6].

After Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention[3].

Disposal:

Dispose of Tianeptine and its waste in accordance with local, state, and federal regulations.

This may involve treating it as hazardous waste[9].

Do not dispose of down the drain unless specifically permitted by local regulations[13].

For unused or expired medication, consider a drug take-back program if available. If not, mix

the substance with an undesirable material like coffee grounds or cat litter, place it in a

sealed container, and dispose of it in the household trash, ensuring all personal information

is removed from the original container[14][15].

Experimental Protocols
Detailed experimental protocols for Tianeptine are specific to the research being conducted.

However, general laboratory procedures should always be followed. Below is a general

workflow for handling Tianeptine in a research setting.

Workflow for Handling Tianeptine in a Laboratory Setting:
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Caption: General workflow for handling Tianeptine in a laboratory setting.
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Pharmacological Signaling Pathway of Tianeptine:

Recent studies indicate that Tianeptine's primary mechanism of action involves its role as a full

agonist at the mu-opioid receptor (MOR)[16]. This interaction is believed to be responsible for

its antidepressant effects.
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Caption: Simplified signaling pathway of Tianeptine via the mu-opioid receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tianeptine | C21H25ClN2O4S | CID 68870 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. nbinno.com [nbinno.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.deadiversion.usdoj.gov/drug_chem_info/tianeptine.pdf
https://www.benchchem.com/product/b1222245?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222245?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Tianeptine
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-safety-tianeptine-sodium-salt-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. abmole.com [abmole.com]

4. Tianeptine sodium | C21H24ClN2NaO4S | CID 23663953 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Tianeptine | 66981-73-5 [amp.chemicalbook.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. cdn.caymanchem.com [cdn.caymanchem.com]

8. datasheets.scbt.com [datasheets.scbt.com]

9. nordicchems.is [nordicchems.is]

10. nbinno.com [nbinno.com]

11. PPE and Decontamination | Substance Use | CDC [cdc.gov]

12. Potential Exposures and PPE Recommendations | Substance Use | CDC [cdc.gov]

13. sds.edqm.eu [sds.edqm.eu]

14. dea.gov [dea.gov]

15. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]

16. deadiversion.usdoj.gov [deadiversion.usdoj.gov]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for Tianeptine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222245#personal-protective-equipment-for-
handling-teresina]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

